78-92-2

2-Butanol

In Stock

• CAS RN:
• 78-92-2

• Formula:
• C4H10O
  CH3CHOHCH2CH3
  C4H10O

• InChI:
• InChI=1S/C4H10O/c1-3-4(2)5/h4-5H,3H2,1-2H3

• InChIKey:
• BTANRVKWQNVYAZ-UHFFFAOYSA-N

• Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  2-Butanol, also known as sec-butyl alcohol or 2-hydroxybutane, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). 2-Butanol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Butanol has been detected in multiple biofluids, such as feces, saliva, and blood. 2-Butanol participates in a number of enzymatic reactions. In particular, 2-butanol can be biosynthesized from butane. 2-Butanol can also be converted into sec-butyl butyrate. 2-Bu...

N-(5-Chloro-4-methyl-1,3-thiazol-2-yl)acetamide

Usually In Stock

• CAS RN:
• 21478-92-2

• Formula:
• C6H7ClN2OS

• InChI:
• InChI=1S/C6H7ClN2OS/c1-3-5(7)11-6(8-3)9-4(2)10/h1-2H3,(H,8,9,10)

• InChIKey:
• WIDDGMDRWNFEHD-UHFFFAOYSA-N

• N-(5-Chloro-4-methyl-1,3-thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C6H7ClN2OS and its molecular weight is 190.65. The purity is usually 95%.

4-Bromo-3-hydroxyanthranilic acid

• CAS RN:
• 39978-92-2

• Formula:
• C7H6BrNO3

• InChI:
• InChI=1S/C7H6BrNO3/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2,10H,9H2,(H,11,12)

• InChIKey:
• PRAIUJQFEWRCSI-UHFFFAOYSA-N

• 4-Bromo-3-hydroxyanthranilic acid, also known as 4-Bromo-3-hydroxyanthranilic acid, is a useful research compound. Its molecular formula is C7H6BrNO3 and its molecular weight is 232.03 g/mol. The purity is usually 95%.

Platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane

In Stock

• CAS RN:
• 68478-92-2

• Formula:
• C8H18OPtSi2

• InChI:
• InChI=1S/C8H18OSi2.Pt/c1-7-10(3,4)9-11(5,6)8-2;/h7-8H,1-2H2,3-6H3;

• InChIKey:
• RCNRJBWHLARWRP-UHFFFAOYSA-N

• Platinum-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex is a platinum complex, commonly known as a Karstedt′ s catalyst. It is generally employed as a catalyst in hydrosilylation reactions.
  
  

1H-Imidazole, 5-((3-chlorophenyl)thio)-1,2-dimethyl-4-(1-methylethyl)-

• CAS RN:
• 178978-92-2

• Formula:
• C14H17ClN2S

• InChI:
• InChI=1S/C14H17ClN2S/c1-9(2)13-14(17(4)10(3)16-13)18-12-7-5-6-11(15)8-12/h5-9H,1-4H3

• InChIKey:
• URAVBJOMEZLKJX-UHFFFAOYSA-N

• 1H-Imidazole, 5-((3-chlorophenyl)thio)-1,2-dimethyl-4-(1-methylethyl)- is a useful research compound. Its molecular formula is C14H17ClN2S and its molecular weight is 280.8 g/mol. The purity is usually 95%.

Methyl 3-[4-(chloromethyl)-1,3-thiazol-2-yl]benzoate

In Stock

• CAS RN:
• 479578-92-2

• Formula:
• C12H10ClNO2S

• InChI:
• InChI=1S/C12H10ClNO2S/c1-16-12(15)9-4-2-3-8(5-9)11-14-10(6-13)7-17-11/h2-5,7H,6H2,1H3

• InChIKey:
• YCCFIKOHZRMYER-UHFFFAOYSA-N

• Methyl 3-[4-(chloromethyl)-1,3-thiazol-2-yl]benzoate is a useful research compound. Its molecular formula is C12H10ClNO2S and its molecular weight is 267.73. The purity is usually 95%.

(Z)-ethyl 2-((2-chlorobenzoyl)imino)-1-(3-methoxypropyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

Usually In Stock

• CAS RN:
• 534578-92-2

• Formula:
• C25H23ClN4O5

• InChI:
• InChI=1S/C25H23ClN4O5/c1-3-35-25(33)18-15-17-21(27-20-11-6-7-12-29(20)24(17)32)30(13-8-14-34-2)22(18)28-23(31)16-9-4-5-10-19(16)26/h4-7,9-12,15H,3,8,13-14H2,1-2H3

• InChIKey:
• WISKJEVTAZESNR-SLMZUGIISA-N

• (Z)-ethyl 2-((2-chlorobenzoyl)imino)-1-(3-methoxypropyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C25H23ClN4O5 and its molecular weight is 494.93. The purity is usually 95%.

N'-(4-fluorobenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851978-92-2

• Formula:
• C20H21FN4O3S2

• InChI:
• InChI=1S/C20H21FN4O3S2/c1-13-4-3-11-25(12-13)30(27,28)15-9-7-14(8-10-15)19(26)23-24-20-22-18-16(21)5-2-6-17(18)29-20/h2,5-10,13H,3-4,11-12H2,1H3,(H,22,24)(H,23,26)

• InChIKey:
• ORAZXGLDVQJGFL-UHFFFAOYSA-N

• N'-(4-fluorobenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C20H21FN4O3S2 and its molecular weight is 448.53. The purity is usually 95%.

2-(2,6-Dichlorobenzoyl)-5-(1,3-dioxolan-2-YL)thiophene

In Stock

• CAS RN:
• 898778-92-2

• Formula:
• C14H10Cl2O3S

• InChI:
• InChI=1S/C14H10Cl2O3S/c15-8-2-1-3-9(16)12(8)13(17)10-4-5-11(20-10)14-18-6-7-19-14/h1-5,14H,6-7H2

• InChIKey:
• JYCBJHNTXYUCOF-UHFFFAOYSA-N

• 2-(2,6-Dichlorobenzoyl)-5-(1,3-dioxolan-2-YL)thiophene is a useful research compound. Its molecular formula is C14H10Cl2O3S and its molecular weight is 329.2 g/mol. The purity is usually 95%.

Ethyl 7-(benzyloxy)-1H-indazole-3-carboxylate

Usually In Stock

• CAS RN:
• 885278-92-2

• Formula:
• C17H16N2O3

• InChI:
• InChI=1S/C17H16N2O3/c1-2-21-17(20)16-13-9-6-10-14(15(13)18-19-16)22-11-12-7-4-3-5-8-12/h3-10H,2,11H2,1H3,(H,18,19)

• InChIKey:
• XMEPDLQEROSUCV-UHFFFAOYSA-N

• Ethyl 7-(benzyloxy)-1H-indazole-3-carboxylate is a useful research compound. Its molecular formula is C17H16N2O3 and its molecular weight is 296.32 g/mol. The purity is usually 95%.

2-(2-Methyl-1,3-thiazol-5-yl)acetaldehyde

Usually In Stock

• CAS RN:
• 1378678-92-2

• Formula:
• C6H7NOS

• InChI:
• InChI=1S/C6H7NOS/c1-5-7-4-6(9-5)2-3-8/h3-4H,2H2,1H3

• InChIKey:
• CAEPZNHVMYTPAP-UHFFFAOYSA-N

• 2-(2-Methyl-1,3-thiazol-5-yl)acetaldehyde is a useful research compound. Its molecular formula is C6H7NOS and its molecular weight is 141.19. The purity is usually 95%.

N4-(2-fluorobenzyl)-N6-methylpyrimidine-4,6-diamine

• CAS RN:
• 1514078-92-2

• Formula:
• C12H13FN4

• InChI:
• InChI=1S/C12H13FN4/c1-14-11-6-12(17-8-16-11)15-7-9-4-2-3-5-10(9)13/h2-6,8H,7H2,1H3,(H2,14,15,16,17)

• InChIKey:
• UOMBJGOMOXEXAD-UHFFFAOYSA-N

• N4-(2-fluorobenzyl)-N6-methylpyrimidine-4,6-diamine is a useful research compound. Its molecular formula is C12H13FN4 and its molecular weight is 232.26 g/mol. The purity is usually 95%.

4-({4-[(4-Cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)methyl]piperidin-1-yl}methyl)benzonitrile

In Stock

• CAS RN:
• 2175978-92-2

• Formula:
• C21H24N4O

• InChI:
• InChI=1S/C21H24N4O/c22-12-16-1-3-17(4-2-16)13-24-9-7-18(8-10-24)14-25-15-23-20(11-21(25)26)19-5-6-19/h1-4,11,15,18-19H,5-10,13-14H2

• InChIKey:
• BPHZXNJXSSJMAA-UHFFFAOYSA-N

• 4-({4-[(4-Cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)methyl]piperidin-1-yl}methyl)benzonitrile is a useful research compound. Its molecular formula is C21H24N4O and its molecular weight is 348.45. The purity is usually 95%.

N-[2-[4-(2,5-Dimethylphenyl)piperazin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide

Usually In Stock

• CAS RN:
• 2361878-92-2

• Formula:
• C19H27N3O2

• InChI:
• InChI=1S/C19H27N3O2/c1-5-18(23)20(6-2)14-19(24)22-11-9-21(10-12-22)17-13-15(3)7-8-16(17)4/h5,7-8,13H,1,6,9-12,14H2,2-4H3

• InChIKey:
• CNGRYOVXKYSYHR-UHFFFAOYSA-N

• N-[2-[4-(2,5-Dimethylphenyl)piperazin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide is a useful research compound. Its molecular formula is C19H27N3O2 and its molecular weight is 329.444. The purity is usually 95%.

5,6,7,8-Tetrahydroisoquinolin-5-amine dihydrochloride

In Stock

• CAS RN:
• 1263378-92-2

• Formula:
• C9H14Cl2N2

• InChI:
• InChI=1S/C9H12N2.2ClH/c10-9-3-1-2-7-6-11-5-4-8(7)9;;/h4-6,9H,1-3,10H2;2*1H

• InChIKey:
• QMIDWHZGYFOVHB-UHFFFAOYSA-N

• 5,6,7,8-Tetrahydroisoquinolin-5-amine dihydrochloride is a useful research compound. Its molecular formula is C9H14Cl2N2 and its molecular weight is 221.12 g/mol. The purity is usually 95%.

Relzomostat

• CAS RN:
• 2081078-92-2

• Formula:
• C24H36F2N2O5

• InChI:
• InChI=1S/C24H36F2N2O5/c1-15(2)5-6-17-22(3,33-17)20-19(30-4)16(7-8-24(20)14-31-24)32-21(29)28-12-23(13-28)10-27(11-23)9-18(25)26/h5,16-20H,6-14H2,1-4H3/t16-,17-,19-,20-,22+,24+/m1/s1

• InChIKey:
• ZIBCRMIIEKVSKA-HXTOIJBDSA-N

• Relzomostat is a methionine aminopeptidase 2 (MetAP2) inhibitor.